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Compound of Interest

Compound Name: Tricosanenitrile

Cat. No.: B15348627 Get Quote

Physical Properties of Tricosanenitrile: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the known physical properties of

tricosanenitrile (C₂₃H₄₅N), a long-chain aliphatic nitrile. The primary focus of this document is

the presentation of its melting point, with a discussion on the absence of readily available

boiling point data. This guide adheres to a structured format to facilitate clear data comparison

and understanding of the methodologies involved in physical property determination.

Quantitative Data Summary
The melting point of tricosanenitrile has been reported in several historical scientific

publications. The data, as compiled by the National Institute of Standards and Technology

(NIST), is summarized in the table below. It is important to note that slight variations in reported

melting points can arise from differences in experimental techniques and sample purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15348627?utm_src=pdf-interest
https://www.benchchem.com/product/b15348627?utm_src=pdf-body
https://www.benchchem.com/product/b15348627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Reported Value (°C) Reported Value (K) Reference

Melting Point 54.0 327.15
Von Braun, J.; Klar, R.

(1940)

Melting Point 52.25 325.4
Klenk, E.; Clarenz, L.

(1939)

Melting Point 54.0 327.15
Levene, P.A.; Taylor,

F.A. (1924)

Note: One source suggests that tricosanenitrile may have a lower melting metastable form.

At present, comprehensive and experimentally determined data for the boiling point of

tricosanenitrile is not readily available in publicly accessible scientific literature. Long-chain

nitriles often have very high boiling points and may decompose at atmospheric pressure before

boiling. Determination of the boiling point for such compounds typically requires vacuum

distillation to lower the temperature at which boiling occurs.

Experimental Protocols
While the specific experimental details from the original publications dating from 1924 to 1940

are not readily accessible, a general methodology for determining the melting point of a

crystalline organic solid, such as tricosanenitrile, can be described. This protocol is based on

standard modern laboratory practices.

General Protocol for Melting Point Determination (Capillary Method)

Sample Preparation: A small amount of the purified tricosanenitrile is finely ground into a

powder.

Capillary Tube Loading: A capillary tube, sealed at one end, is tapped into the powdered

sample to pack a small amount (2-3 mm in height) of the material into the closed end.

Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, adjacent

to a calibrated thermometer or temperature probe.
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Heating: The sample is heated at a controlled and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point.

Observation and Recording: The temperature at which the first droplet of liquid appears

(onset of melting) and the temperature at which the entire sample becomes a clear liquid

(completion of melting) are recorded. This range is reported as the melting point.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the determination and reporting of

the physical properties of a chemical compound like tricosanenitrile.

Phase 1: Synthesis and Purification

Phase 2: Physical Property Measurement

Phase 3: Data Reporting and Analysis

Synthesis of Tricosanenitrile

Purification (e.g., Recrystallization, Chromatography)

Purity Analysis (e.g., NMR, GC-MS)

Melting Point Determination (Capillary Method)

Purified Sample

Boiling Point Determination (Vacuum Distillation)

Purified Sample

Data Compilation and Tabulation

Characterization of Other Properties (e.g., Solubility, Density)

Comparison with Literature Values

Publication and Dissemination
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Caption: Workflow for the determination of physical properties of a chemical compound.

To cite this document: BenchChem. [Physical properties of tricosanenitrile (melting point,
boiling point).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15348627#physical-properties-of-tricosanenitrile-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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